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Compound of Interest

Compound Name:
tert-Butyl 1-

allylhydrazinecarboxylate

Cat. No.: B153078 Get Quote

CAS Number: 21075-86-5

A Comprehensive Overview for Researchers and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of tert-Butyl 1-allylhydrazinecarboxylate, a

versatile bifunctional molecule of interest in synthetic organic chemistry and drug discovery.

The document outlines its chemical and physical properties, provides a detailed experimental

protocol for its synthesis via N-alkylation of tert-butyl carbazate, and presents its characteristic

spectroscopic data for identification and quality control. Furthermore, this guide explores its

primary application as a building block in the synthesis of nitrogen-containing heterocyclic

compounds, which are prevalent scaffolds in many pharmaceutical agents. The logical

workflow for its synthesis and subsequent utilization in pyrazole synthesis is also visualized.

Chemical and Physical Properties
tert-Butyl 1-allylhydrazinecarboxylate is a stable, bifunctional organic compound

incorporating a Boc-protected hydrazine moiety and a reactive allyl group. These features

make it a valuable reagent for introducing a protected hydrazine group in multi-step syntheses.
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Property Value Reference

CAS Number 21075-86-5 [1][2]

Molecular Formula C₈H₁₆N₂O₂ [1][2]

Molecular Weight 172.22 g/mol [1]

IUPAC Name
tert-butyl N-allyl-N-

aminocarbamate

Synonyms

1-allyl-1-tert-

butoxycarbonylhydrazine, N-

Allyl-hydrazinecarboxylic acid

tert-butyl ester, tert-butyl1-

allylhydrazine-1-carboxylate

[1]

Melting Point 58 °C [2]

Boiling Point (Predicted) [1]

Density (Predicted) [1]

Flash Point (Predicted) [1]

Experimental Protocols
Synthesis of tert-Butyl 1-allylhydrazinecarboxylate
The primary route for the synthesis of tert-Butyl 1-allylhydrazinecarboxylate is the N-

alkylation of tert-butyl carbazate with an allyl halide, such as allyl bromide. The following

protocol is a representative procedure.

Reaction Scheme:
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Reactants

tert-Butyl carbazate

+

Allyl Bromide

tert-Butyl 1-allylhydrazinecarboxylate

Base (e.g., K₂CO₃)

Solvent (e.g., Acetonitrile)

tert-Butyl 1-allylhydrazinecarboxylate

Boc Deprotection
(e.g., TFA in DCM)

Allylhydrazine

Condensation with
1,3-Dicarbonyl Compound

N-Allyl Pyrazole

1,3-Dicarbonyl
Compound
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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